Cas no 1260021-93-9 (2-bromo-N-hydroxy-4-Pyridinecarboximidamide)

• Product Name: 2-bromo-N-hydroxy-4-Pyridinecarboximidamide
• CAS No: 1260021-93-9
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 2112736
• Update Time: 2023-11-19

2-bromo-N-hydroxy-4-Pyridinecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-hydroxy-4-Pyridinecarboximidamide
• 4-Pyridinecarboximidamide, 2-bromo-N-hydroxy-
• CID 136401097

• Inchi： 1S/C6H6BrN3O/c7-5-3-4(1-2-9-5)6(8)10-11/h1-3,11H,(H2,8,10)
• InChI Key： MBZFKGKQGCSKFG-UHFFFAOYSA-N
• SMILES： BrC1C=C(/C(=N/O)/N)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 0.9
• Topological Polar Surface Area: 71.5

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 344.6±52.0 °C(Predicted)
• pka: 12.15±0.50(Predicted)